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Compound of Interest

Compound Name: 2-(Methylthio)oxazole

Cat. No.: B1600053

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(Methylthio)oxazole (CAS No:
201017-90-5), a heterocyclic compound of interest in medicinal chemistry and synthetic organic
chemistry.[1] This document consolidates available information on its chemical and physical
properties, synthesis, spectroscopic characterization, potential applications in drug
development, and essential safety and handling protocols. While 2-(Methylthio)oxazole is
recognized as a valuable research chemical, this guide also highlights areas where
experimental data is currently limited, offering insights into potential research directions.[1]

Introduction to 2-(Methylthio)oxazole

2-(Methylthio)oxazole belongs to the oxazole family, a class of five-membered aromatic
heterocycles containing one oxygen and one nitrogen atom. The oxazole scaffold is a
privileged structure in medicinal chemistry, appearing in numerous natural products and
synthetic compounds with a wide array of biological activities. The introduction of a methylthio
group at the 2-position of the oxazole ring can significantly influence the molecule's electronic
properties, lipophilicity, and metabolic stability, making it an intriguing candidate for drug
discovery programs.

Physicochemical Properties
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A clear understanding of the physicochemical properties of 2-(Methylthio)oxazole is
fundamental for its application in research and development.

Property Value Source
CAS Number 201017-90-5 [1][21[3]
Molecular Formula CaHsNOS [11[2][3]
Molecular Weight 115.15 g/mol [1112][3]
Appearance Not available (NA) [1]
Boiling Point No data available [3]
Melting Point No data available

Density No data available

Solubility No data available

SMILES Code CSC1=NC=CO01 [3]

Note: Experimental data for properties such as boiling point, melting point, and density are not
readily available in the public domain. The provided data for related compounds, such as 2-
(Methylthio)benzo[d]oxazole, should not be used as a direct substitute.

Synthesis and Reactivity

While a specific, detailed synthesis protocol for 2-(Methylthio)oxazole is not extensively
documented in publicly accessible literature, a plausible and efficient synthetic route can be
proposed based on established methods for analogous compounds. A common strategy for the
synthesis of 2-thioether substituted heterocycles involves the alkylation of the corresponding
thiol precursor.

Proposed Synthesis from 2-Mercaptooxazole

A likely synthetic pathway to 2-(Methylthio)oxazole involves the S-methylation of 2-
mercaptooxazole. This reaction is analogous to the well-documented synthesis of 2-
(methylthio)benzoxazole from 2-mercaptobenzoxazole.[4]
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Reaction Scheme:

Reactants

Base (e.g., NaH, K2CO3) Products
2-Mercaptooxazole Solvent (e.g., DMF, Acetone)

Byproduct
(e.g., Sodium lodide)

Methylating Agent
(e.g., Methyl lodide)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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